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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of N-tosylaziridines from olefins

utilizing copper(II) acetylacetonate [Cu(acac)₂] as a catalyst and [N-(p-

toluenesulfonyl)imino]phenyliodinane (PhI=NTs) as the nitrene source. This method offers a

straightforward and effective approach for the construction of the aziridine ring, a valuable

structural motif in medicinal chemistry and organic synthesis.

Introduction
Aziridines are three-membered heterocyclic compounds containing a nitrogen atom. Their

inherent ring strain makes them versatile synthetic intermediates, readily undergoing ring-

opening reactions to afford a variety of functionalized amines. The copper-catalyzed

aziridination of olefins is a powerful and widely used method for their preparation. Copper(II)

acetylacetonate is an air-stable, inexpensive, and commercially available catalyst that can

effectively promote this transformation. The reaction typically proceeds via a nitrene transfer

mechanism from PhI=NTs to the olefin.
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Reaction Principle
The overall transformation involves the copper-catalyzed transfer of a tosylnitrene group from

PhI=NTs to an olefin, forming the corresponding N-tosylaziridine and iodobenzene as a

byproduct. While Cu(II) acetylacetonate is used as the precatalyst, the active catalytic species

is believed to be a Cu(I) complex that enters a Cu(I)/Cu(III) catalytic cycle.

Data Presentation
The following table summarizes the performance of the copper(II) acetylacetonate catalyzed

aziridination with various olefin substrates. The data is compiled from representative literature,

and yields may vary based on specific reaction conditions and the purity of reagents.

Entry Olefin Substrate Product Yield (%)

1 Styrene
N-Tosyl-2-

phenylaziridine
85

2 4-Methylstyrene
N-Tosyl-2-(p-

tolyl)aziridine
88

3 4-Chlorostyrene
N-Tosyl-2-(4-

chlorophenyl)aziridine
75

4 trans-β-Methylstyrene

trans-N-Tosyl-2-

methyl-3-

phenylaziridine

72

5 Cyclohexene

7-Tosyl-7-

azabicyclo[4.1.0]hepta

ne

65

6 1-Octene
N-Tosyl-2-

hexylaziridine
55

Experimental Protocols
This section provides a detailed experimental protocol for the aziridination of styrene as a

representative example.
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Materials and Equipment:

Copper(II) acetylacetonate [Cu(acac)₂]

[N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs)

Styrene

Dichloromethane (CH₂Cl₂), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard glassware for organic synthesis

Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add

copper(II) acetylacetonate (0.02 mmol, 2 mol%). The flask is then sealed with a septum and

purged with an inert gas (argon or nitrogen) for 10-15 minutes.

Addition of Reagents: Under the inert atmosphere, add anhydrous dichloromethane (5 mL)

to the flask. Stir the mixture until the catalyst dissolves. To this solution, add styrene (1.0

mmol, 1.0 equiv.).

Initiation of Reaction: Add [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs) (1.1 mmol,

1.1 equiv.) to the reaction mixture in one portion.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) by observing the
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consumption of the starting olefin and the appearance of the product spot. The reaction is

typically complete within 2-4 hours.

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to

remove the solvent.

Purification: The crude residue is purified by flash column chromatography on silica gel using

a mixture of hexanes and ethyl acetate as the eluent to afford the pure N-tosyl-2-

phenylaziridine.

Characterization of N-Tosyl-2-phenylaziridine:

The purified product should be characterized by standard analytical techniques such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the copper-catalyzed aziridination

reaction.
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Caption: General workflow for Cu(acac)₂ catalyzed aziridination.
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Proposed Catalytic Cycle
The diagram below outlines a simplified proposed catalytic cycle for the copper-catalyzed

aziridination, highlighting the key intermediates.

Cu(II)(acac)₂

Cu(I) species

Reduction

[Cu(III)(NTs) species]

+ PhI=NTs
- PhI + Olefin

Aziridine

Olefin PhI=NTs

PhI
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Caption: Simplified catalytic cycle for copper-catalyzed aziridination.

To cite this document: BenchChem. [Application Notes and Protocols for Aziridination using
Copper Acetylacetonate Catalyst]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8491713/docs#application-notes-and-protocols-for-
aziridination-using-copper-acetylacetonate-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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